Cas no 2229492-11-7 (5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine
• CAS No: 2229492-11-7
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 6331871
• PubChem ID: 165624359
• Update Time: 2025-10-18

5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine
• 2229492-11-7
• EN300-1789705

• Inchi： 1S/C8H6FN3O/c9-5-2-1-3-11-7(5)6-4-12-8(10)13-6/h1-4H,(H2,10,12)
• InChI Key： FCDHQTHMUGJMQM-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1=CN=C(N)O1

Computed Properties

• Exact Mass: 179.04948999g/mol
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine

Introduction to 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine (CAS No: 2229492-11-7) in Modern Chemical Biology and Medicinal Chemistry

The compound 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine, identified by the CAS number 2229492-11-7, represents a significant advancement in the field of chemical biology and medicinal chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluoropyridine moiety and an oxazole ring system imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probe development.

Recent studies have highlighted the potential of 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine as a versatile intermediate in the synthesis of bioactive molecules. The fluoropyridine component, characterized by its electron-withdrawing nature and ability to modulate receptor binding affinity, has been extensively explored in the design of kinase inhibitors and other therapeutic agents. In contrast, the oxazole ring, known for its stability and bioisosteric properties with other heterocycles such as pyrazole and thiophene, enhances the compound's pharmacokinetic profile. This combination of structural elements makes it an attractive candidate for further investigation.

In the realm of medicinal chemistry, the development of novel scaffolds that can modulate biological pathways is crucial for addressing unmet medical needs. The 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine scaffold has been incorporated into various drug-like molecules targeting inflammatory diseases, cancer, and neurological disorders. For instance, recent preclinical studies have demonstrated its efficacy in inhibiting specific enzymatic targets involved in cell proliferation and survival. These findings underscore the compound's potential as a lead molecule or a building block for next-generation therapeutics.

The synthesis of 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key synthetic strategies include nucleophilic substitution reactions at the fluoropyridine nitrogen atom, followed by cyclization to form the oxazole core. Advances in catalytic methods have enabled more efficient and scalable production processes, facilitating its use in large-scale drug discovery programs. Additionally, computational modeling techniques have been employed to optimize its structure for improved bioavailability and target engagement.

One of the most compelling aspects of 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine is its role as a molecular probe in understanding complex biological systems. Researchers have leveraged this compound to investigate signaling pathways and protein interactions relevant to human health and disease. By employing biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography, scientists have gained insights into how this molecule interacts with biological targets at the molecular level. These structural insights have informed the design of more potent derivatives with enhanced therapeutic profiles.

The future prospects of 5-(3-fluoropyridin-2-yl)-1,3-oxazol-2-amine are vast, with ongoing research focusing on expanding its applications across multiple therapeutic areas. Innovations in synthetic methodologies continue to emerge, offering new opportunities for derivatization and functionalization. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians are expected to accelerate the translation of this compound from bench to bedside. As our understanding of disease mechanisms evolves, so too will the potential uses for this versatile chemical entity.

In conclusion,5-(3-fluoropyridin-2-yll)-1,3 oxazol - 2 - amine (CAS No: 2229492117) stands as a testament to the power of heterocyclic chemistry in driving advancements in pharmaceutical sciences. Its unique structural features combined with promising biological activities make it a cornerstone compound in modern drug discovery efforts. As research progresses，this molecule is poised to play an increasingly important role in shaping future therapeutic strategies across various medical disciplines.